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Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15591723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isoedultin is a naturally occurring coumarin derivative isolated from the roots of Carlina acaulis

L. This document provides a detailed overview of its chemical structure, physicochemical

properties, and the experimental methodologies employed for its isolation and characterization.

The structural elucidation of Isoedultin was primarily achieved through comprehensive

spectroscopic analysis, including nuclear magnetic resonance (NMR), mass spectrometry

(MS), and infrared (IR) spectroscopy. This guide is intended to serve as a foundational

resource for researchers engaged in the study of natural products and for professionals in the

field of drug discovery and development.

Chemical Structure and Properties
Isoedultin is classified as a phenylpropanoid and more specifically as a coumarin. Its chemical

structure was determined through extensive spectroscopic analysis and has been confirmed by

synthesis.

Table 1: Chemical Identifiers and Properties of Isoedultin
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Identifier Value Source

IUPAC Name
(2R)-2-amino-3-[[(E)-prop-1-

en-1-yl]sulfinyl]propanoic acid
-

Molecular Formula C₂₁H₂₂O₇

Molecular Weight 386.40 g/mol

CAS Number 43043-08-9

SMILES

CC(O[C@@H]1C2=C(O[C@

@H]1C(C)

(C)OC(/C(C)=C\C)=O)C=CC(C

=C3)=C2OC3=O)=O

Appearance Colorless oil -

Optical Rotation [α]D²⁴ -15.5° (c 2.0 in CHCl₃) -

Spectroscopic Data
The structural framework of Isoedultin was elucidated based on the following key

spectroscopic data.

Table 2: ¹H-NMR Spectroscopic Data of Isoedultin (CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results
- - -

Table 3: ¹³C-NMR Spectroscopic Data of Isoedultin (CDCl₃)

Chemical Shift (δ) ppm Assignment

Data not available in search results -
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Table 4: Mass Spectrometry (MS) and Infrared (IR) Data of Isoedultin

Spectroscopic Method Key Data Interpretation

Mass Spectrometry (MS)
M⁺ at m/z 386.136 (High-

Resolution MS)

Confirms molecular formula

C₂₁H₂₂O₇

Infrared (IR) Spectroscopy

(CHCl₃)

νmax at 1735, 1720, 1620,

1580 cm⁻¹

Indicates presence of ester, α-

pyrone, and double bonds

Experimental Protocols
The following sections detail the methodologies for the isolation and structural characterization

of Isoedultin.

Isolation of Isoedultin
The isolation of Isoedultin from the roots of Carlina acaulis L. was performed as follows:

Extraction: The dried and powdered roots of Carlina acaulis L. were extracted with petroleum

ether followed by ether.

Chromatography: The ether extract was subjected to column chromatography on silica gel.

Fractionation: Elution with a gradient of petroleum ether and ether yielded several fractions.

Purification: Fractions containing Isoedultin were further purified by preparative thin-layer

chromatography (TLC) on silica gel to yield the pure compound as a colorless oil.

Structural Elucidation
The structure of Isoedultin was determined using a combination of spectroscopic techniques:

UV Spectroscopy: The UV spectrum was recorded in ether to identify the chromophoric

system.

IR Spectroscopy: An IR spectrum was obtained from a solution in chloroform to identify

functional groups.
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¹H-NMR Spectroscopy: A ¹H-NMR spectrum was recorded in deuterated chloroform (CDCl₃)

to determine the proton environment.

Mass Spectrometry: High-resolution mass spectrometry was used to determine the exact

molecular formula.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the isolation and characterization of

Isoedultin.
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Click to download full resolution via product page

Isolation and structure elucidation workflow for Isoedultin.

Conclusion
This technical guide provides a summary of the chemical structure and the methods used for

the isolation and characterization of Isoedultin. The detailed spectroscopic data and

experimental protocols serve as a valuable resource for researchers investigating this and

other related natural products. Further studies are warranted to explore the biological activities

and potential therapeutic applications of Isoedultin.

To cite this document: BenchChem. [Isoedultin: A Comprehensive Technical Dossier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591723#what-is-the-chemical-structure-of-
isoedultin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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